Cas no 103127-53-3 (tert-Butyl N-(1-Benzyl-2-oxoethyl)carbamate)

• Product Name: tert-Butyl N-(1-Benzyl-2-oxoethyl)carbamate
• CAS No: 103127-53-3
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD03425726
• CID: 105996
• PubChem ID: 546317
• Update Time: 2025-10-31

tert-Butyl N-(1-Benzyl-2-oxoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-oxo-3-phenylpropan-2-yl)carbamate
• 2-Methyl-2-propanyl (1-oxo-3-phenyl-2-propanyl)carbamate
• N-Boc-phenylalaninal
• tert-butyl 1-oxo-3-phenylpropan-2-ylcarbamate
• TERT-BUTYL N-(1-BENZYL-2-OXOETHYL)CARBAMATE
• TERT-BUTYL1-OXO-3-PHENYLPROPAN-2-YLCARBAMATE(RACEMIC)
• (1-benzyl-2-oxo-ethyl)-carbamic acid tert-butyl ester
• (1-fluorovinyl)-4-fluorobenzene
• (1-formyl-2-phenylethyl)carbamic acid tert-butyl
• 1-fluoro-4-(1-fluorovinyl)benzene
• 1-phenyl-2-[N-(tert-butoxycarbonyl)amino]propan-3-al
• ACMC-20muwp
• AGN-PC-003770
• Benzene, 1-fluoro-4-(1-fluoroethenyl)-
• N-Boc-2-amino-3-phenylpropionaldehyde
• N-tert-butoxycarbonylphenylalaninal
• N-tert-butyloxycarbonyl-2-amino-3-phenylpropionaldehyde
• SureCN208701
• TERT-BUTYL (1-BENZYL-2-OXOETHYL)CARBAMATE
• FT-0704301
• tert-Butyl(1-oxo-3-phenylpropan-2-yl)carbamate
• t-butyl-1-oxo-3-phenylpropan-2-ylcarbamate
• tert-butyl N-(1-oxo-3-phenylpropan-2-yl)carbamate
• 1T-0035
• D88176
• FT-0688451
• (1-Formyl-2-phenylethyl)carbamic acid tert-butyl ester
• tert-Butyl 1-benzyl-2-oxoethylcarbamate #
• 2-(tert-butoxycarbonylamino)-3-phenylpropionaldehyde
• J-524334
• 103127-53-3
• SY017509
• tert-butyl 1-oxo-3-phenylpropan-2-ylcarbamate(racemic)
• TERT-BUTYLN-(1-BENZYL-2-OXOETHYL)CARBAMATE
• MFCD03425726
• AB14688
• 2-(METHYLTHIO)-FURO[2,3-D]PYRIMIDINE-6-METHANOL
• A936635
• (R)-(+)-2-(tert-Butoxycarbonylamino)-3-phenylpropanal
• FT-0641395
• SCHEMBL390555
• FT-0663549
• AKOS005069826
• (1-Formyl-2-phenyl-ethyl)-carbamic acid tert-butyl ester
• 98818-36-1
• tert-Butyl N-(1-benzyl-2-oxoethyl)carbamate, AldrichCPR
• BCP07614
• FT-0680140
• DTXSID701216548
• Propanal, 2-[(tert.butyloxycarbonyl)amino]-3-phenyl-
• 1,1-Dimethylethyl N-(1-formyl-2-phenylethyl)carbamate
• DA-20158
• (S)-(−)-2-(tert-Butoxycarbonylamino)-3-phenylpropanal
• tert-Butyl N-(1-Benzyl-2-oxoethyl)carbamate

• MDL： MFCD03425726
• Inchi： 1S/C14H19NO3/c1-14(2,3)18-13(17)15-12(10-16)9-11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-3H3,(H,15,17)
• InChI Key： ZJTYRNPLVNMVPQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.13657
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.077
• Melting Point: 68-70°C
• Boiling Point: 367°Cat760mmHg
• Flash Point: 175.8°C
• PSA: 55.4
• LogP: 2.52570

Additional information on tert-Butyl N-(1-Benzyl-2-oxoethyl)carbamate

Professional Introduction to Compound CAS No. 103127-53-3 and Product Name: tert-Butyl N-(1-Benzyl-2-oxoethyl)carbamate

The compound with the CAS number 103127-53-3 and the product name tert-Butyl N-(1-Benzyl-2-oxoethyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and bioorganic synthesis. The molecular structure of this compound incorporates a tert-butyl group, which is known for its steric hindrance properties, and a N-(1-Benzyl-2-oxoethyl)carbamate moiety, which contributes to its reactivity and versatility in chemical transformations.

In the realm of modern pharmaceutical research, the synthesis and application of carbamate derivatives have become increasingly important. The tert-butyl N-(1-Benzyl-2-oxoethyl)carbamate molecule serves as a versatile intermediate in the preparation of more complex pharmacophores. Its ability to undergo various chemical reactions, such as nucleophilic substitution and condensation reactions, makes it a valuable building block for medicinal chemists. Recent studies have highlighted its role in the development of novel therapeutic agents targeting various biological pathways.

One of the most compelling aspects of this compound is its potential in the synthesis of bioactive molecules. The N-(1-Benzyl-2-oxoethyl)carbamate group is particularly interesting because it can be easily modified to introduce different functional groups, thereby tailoring the compound's properties for specific applications. For instance, researchers have explored its use in the preparation of protease inhibitors, which are crucial in treating conditions such as cancer and inflammation. The steric bulk provided by the tert-butyl group helps to stabilize reactive intermediates, enhancing the efficiency of synthetic routes.

Recent advancements in computational chemistry have further elucidated the reactivity patterns of tert-Butyl N-(1-Benzyl-2-oxoethyl)carbamate. Molecular modeling studies have revealed that this compound can form stable complexes with metal ions, which opens up possibilities for its use in catalytic processes. Such findings are particularly relevant in the context of green chemistry, where efficient and sustainable synthetic methods are highly valued. The ability to leverage metal coordination for catalysis not only improves reaction yields but also reduces waste generation.

The pharmaceutical industry has also been keenly interested in exploring the therapeutic potential of carbamate derivatives. The tert-butyl N-(1-Benzyl-2-oxoethyl)carbamate molecule has been investigated for its antimicrobial properties, with some preliminary studies suggesting activity against resistant bacterial strains. This is particularly significant in an era where antibiotic resistance is becoming increasingly prevalent. By modifying the benzyl and oxoethyl groups, researchers aim to enhance the compound's efficacy while minimizing side effects.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique combination of functional groups makes it a suitable candidate for designing novel polymers and coatings with enhanced mechanical and thermal properties. For instance, researchers have experimentally demonstrated that incorporating tert-butyl N-(1-Benzyl-2-oxoethyl)carbamate into polymer matrices can improve their resistance to degradation under extreme conditions. This finding could have far-reaching implications for industries requiring durable and high-performance materials.

The synthesis of tert-butyl N-(1-Benzyl-2-oxoethyl)carbamate involves a series of well-defined chemical steps that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the reaction of benzaldehyde with malonic acid derivatives under basic conditions, followed by subsequent functionalization to introduce the carbamate moiety. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and purity levels. These advancements underscore the importance of innovative synthetic methodologies in producing complex molecules efficiently.

From a regulatory perspective, ensuring the safety and efficacy of new chemical entities like tert-butyl N-(1-Benzyl-2-oxoethyl)carbamate is paramount. Rigorous testing protocols must be followed to assess their compatibility with biological systems and their potential environmental impact. Collaborative efforts between academia and industry are essential to streamline these processes while maintaining high standards of quality control. Only through such partnerships can we hope to accelerate the development of new drugs and materials that meet societal needs.

The future prospects for tert-butyl N-(1-Benzyl-2-oxoethyl)carbamate are bright, with ongoing research uncovering new applications and refining synthetic strategies. As computational tools become more sophisticated, researchers will be able to predict and optimize molecular structures with greater precision. This will not only enhance our understanding of chemical reactivity but also pave the way for more targeted drug discovery efforts.

In conclusion, tert-butyl N-(1-Benzyl-2-oxoethyl)carbamate represents a significant contribution to both pharmaceutical chemistry and materials science. Its unique structural features make it a versatile intermediate with broad applications across multiple disciplines. As research continues to evolve, we can expect this compound to play an increasingly important role in shaping the future of chemical innovation.